![molecular formula C15H12ClN3O2 B4185412 N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2-furamide](/img/structure/B4185412.png)
N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2-furamide
Overview
Description
N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2-furamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known by its abbreviated name, CBPF, and is a member of the pyrazole family of compounds. CBPF has been found to exhibit promising pharmacological activity, making it a promising candidate for further research and development.
Mechanism of Action
The mechanism of action of CBPF is not fully understood, but it is believed to act through multiple pathways. CBPF has been shown to inhibit the activity of enzymes involved in inflammation and tumor growth, suggesting that it may have a role in the treatment of these conditions.
Biochemical and Physiological Effects:
CBPF has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases. CBPF has also been found to induce apoptosis, or programmed cell death, in tumor cells. In addition, CBPF has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
CBPF has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has been shown to be stable under a range of conditions. However, CBPF is not readily soluble in water, which can make it difficult to use in certain experiments. In addition, more research is needed to fully understand the toxicity and safety profile of CBPF.
Future Directions
There are several future directions for research on CBPF. One area of interest is the development of CBPF-based drugs for the treatment of inflammatory diseases, such as arthritis. Another area of interest is the potential use of CBPF in the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Further research is also needed to fully understand the mechanism of action of CBPF and to optimize its pharmacological properties.
Scientific Research Applications
CBPF has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, antitumor, and antifungal activities. CBPF has also been shown to have potential neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer’s and Parkinson’s.
Properties
IUPAC Name |
N-[1-[(4-chlorophenyl)methyl]pyrazol-3-yl]furan-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O2/c16-12-5-3-11(4-6-12)10-19-8-7-14(18-19)17-15(20)13-2-1-9-21-13/h1-9H,10H2,(H,17,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STPRLNISASGLFK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NC2=NN(C=C2)CC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.